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Compound of Interest

Compound Name: Ethynamine

Cat. No.: B15468757 Get Quote

Ethynamine: A Technical Overview
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information on ethynamine, including

its chemical identity and known reactivity. It is important to note that while the user requested

an in-depth guide with detailed experimental protocols and signaling pathways, the available

scientific literature on ethynamine (CAS: 52324-04-6) is limited. Much of the readily available

data pertains to the similarly named but structurally distinct compound, ethylamine (CAS: 75-

04-7).

Core Chemical Data
Ethynamine, also known as aminoacetylene or acetylenamine, is a simple organic compound

featuring both an amino and an ethynyl functional group.[1] Its fundamental properties are

summarized below.

Property Value Citations

CAS Number 52324-04-6 [2][3]

Molecular Formula C₂H₃N [2]

Molecular Weight 41.05 g/mol

IUPAC Name ethynamine [1]
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Synthesis and Reactivity
Detailed, readily reproducible experimental protocols for the synthesis of isolated ethynamine
are not widely available in the public domain. Its high reactivity makes it a challenging

compound to handle. However, the aminoacetylene moiety is a valuable synthon in organic

chemistry, and its derivatives are often prepared in situ or as part of larger molecular scaffolds.

One documented approach involves the reaction of bromoacetylene with a primary amine on a

tetrairon core, which yields a coordinated aminoacetylene complex.[4] This highlights its role in

organometallic chemistry.

Furthermore, aminoacetylenic compounds can be synthesized via Mannich-type reactions. For

instance, a terminal alkyne can react with paraformaldehyde and a suitable amine in the

presence of a catalyst, such as cuprous chloride, to generate a substituted aminoalkyne. This

methodology has been applied to the synthesis of aminoacetylenicoxyquinazoline derivatives,

which have been investigated for their potential antiproliferative activities against breast and

colon cancer cell lines.[5]

A logical workflow for a Mannich-type synthesis of a substituted aminoalkyne is depicted below.
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Caption: Generalized workflow for the Mannich reaction to synthesize aminoalkynes.

Biological Activity and Signaling Pathways
There is a significant lack of information regarding the specific biological activity and signaling

pathways of ethynamine itself. While some derivatives, such as the aforementioned

aminoacetylenicoxyquinazolines, have been synthesized and tested for antitumor effects, this

research is still in its early stages.[5] These studies suggest that such compounds might

interact with targets like the Epidermal Growth Factor Receptor (EGFR) kinase, but a definitive

signaling pathway for ethynamine has not been elucidated.

Due to the absence of detailed information on signaling pathways, a corresponding diagram

cannot be provided at this time.

Distinction from Ethylamine
It is crucial to distinguish ethynamine (C₂H₃N) from ethylamine (C₂H₇N). Ethylamine is a

primary amine that is widely used in industrial and organic synthesis.[6] Unlike ethynamine,

there is a wealth of technical data available for ethylamine, including detailed synthesis

protocols, extensive reaction chemistry, and known biological roles. For clarity, the key details

of ethylamine are provided in the table below.

Property Ethylamine Citations

CAS Number 75-04-7 [6][7]

Molecular Formula C₂H₇N [6][7][8]

Molecular Weight 45.08 g/mol [8]

IUPAC Name Ethanamine [6]

Conclusion
Ethynamine is a simple, unsaturated amine with the molecular formula C₂H₃N. While its

chemical identity is clearly defined, there is a notable scarcity of in-depth technical data,

particularly concerning detailed experimental protocols for its synthesis and its biological

functions or signaling pathways. The available literature primarily discusses its derivatives in
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the context of synthetic organic chemistry and preliminary studies on their biological activities.

Researchers interested in this compound should be aware of this information gap and the

potential for confusion with the well-documented compound, ethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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